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Introduction

Fehling's solution is a well-established chemical reagent used to differentiate between water-

soluble carbohydrate and ketone functional groups, and as a general test for reducing sugars.

[1][2][3] Developed by the German chemist Hermann von Fehling in 1849, this test remains a

fundamental method in organic chemistry and biochemistry for the qualitative analysis of

monosaccharides and other reducing sugars like maltose.[1][4][5] Its application extends to

medical diagnostics, such as the detection of glucose in urine, which can be an indicator of

diabetes.[6][7][8]

The test relies on the principle that the aldehyde group of a reducing sugar is oxidized to a

carboxylic acid when heated in the presence of Fehling's solution.[5] Concurrently, the cupric

(Cu²⁺) ions in the Fehling's solution are reduced to cuprous (Cu⁺) ions, which then precipitate

as red copper(I) oxide (Cu₂O).[5][9][10] The formation of this brick-red precipitate indicates a

positive test for reducing sugars.[2][9][11]

Fehling's solution is prepared by mixing equal volumes of two separate solutions: Fehling's A

and Fehling's B.[1][2][3][6][9] Fehling's A is an aqueous solution of copper(II) sulfate, while

Fehling's B is an aqueous solution of potassium sodium tartrate (also known as Rochelle salt)

and a strong alkali, typically sodium hydroxide.[1][3][6][7][12] The two solutions are stored

separately and mixed only immediately before use to ensure the stability of the reagent.[2][6]

[13]
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Quantitative Data Summary
The following table outlines the standard concentrations and components for the preparation of

Fehling's solutions A and B.

Solution Component Concentration

Fehling's A
Copper(II) sulfate

pentahydrate (CuSO₄·5H₂O)

7 g in 100 mL of distilled

water[1][10]

Dilute sulfuric acid A few drops[1][6]

Fehling's B
Potassium sodium tartrate

(Rochelle salt)

35 g in 100 mL of distilled

water[1][10]

Sodium hydroxide (NaOH)
12 g in 100 mL of distilled

water[1][10]

Experimental Protocols
1. Preparation of Fehling's Solution

a. Preparation of Fehling's Solution A (Copper(II) Sulfate Solution):

Weigh 7 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O).[1][10]

Dissolve the copper sulfate in 100 mL of distilled water in a volumetric flask.[1]

Add a few drops of dilute sulfuric acid to the solution.[1][6]

Stopper the flask and store at a recommended temperature of 15–25 °C.[14]

b. Preparation of Fehling's Solution B (Potassium Sodium Tartrate Solution):

Weigh 35 g of potassium sodium tartrate (Rochelle salt) and 12 g of sodium hydroxide

(NaOH).[1][10]

Carefully dissolve both components in 100 mL of distilled water in a volumetric flask.[1]
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Stopper the flask and store under the same conditions as Fehling's A.

c. Preparation of Working Fehling's Solution:

Just before performing the test, mix equal volumes of Fehling's solution A and Fehling's

solution B.[2][6][9] For example, mix 1 mL of Fehling's A with 1 mL of Fehling's B.[11]

The resulting solution should be a deep blue color and is now ready for use.[6][9]

2. Protocol for Reducing Sugar Test

Pipette 1 mL of the test sample into a clean, dry test tube.

In a separate test tube, add 1 mL of distilled water to serve as a negative control.

Add 2 mL of the freshly prepared working Fehling's solution to each test tube.

Gently shake the test tubes to mix the contents.

Place the test tubes in a water bath and heat for approximately 2 minutes.[11]

Observe any color change in the solutions. The formation of a brick-red precipitate of

cuprous oxide indicates the presence of a reducing sugar.[9][11]
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Experimental Workflow for Fehling's Test
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Preparation of Fehling's Solutions

Reducing Sugar Test

Prepare Fehling's A:
Dissolve CuSO4·5H2O
in distilled water with

a few drops of H2SO4

Mix equal volumes of
Fehling's A and Fehling's B
to create working solution

Prepare Fehling's B:
Dissolve Rochelle salt and

NaOH in distilled water

Add 2 mL of working
Fehling's solution to sample

Add 2 mL of working
Fehling's solution to control

Add 1 mL of sample
to a test tube

Add 1 mL of distilled water
to a control test tube

Heat both tubes in a
water bath for 2 minutes

Observe for a brick-red
precipitate

Click to download full resolution via product page

Caption: Workflow for preparing Fehling's solution and conducting a reducing sugar test.

Chemical Reaction Pathway of Fehling's Test
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Reducing Sugar
(R-CHO)

Fehling's Solution
(2Cu²⁺ + 5OH⁻)

Carboxylate Anion
(R-COO⁻)

Oxidation

Copper(I) Oxide
(Cu₂O)

(Brick-Red Precipitate)
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(3H₂O)
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Caption: Chemical reaction of Fehling's test showing oxidation and reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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